BRC4wt

• Molecular Formula: C81H139N23O19
• Molecular Weight: 1739.1 g/mol
• InChI: InChI=1S/C81H139N23O19/c1-13-47(8)66(80(122)91-48(9)69(111)96-54(68(86)110)27-17-21-31-82)103-75(117)57(30-20-24-34-85)98-79(121)65(46(6)7)102-74(116)56(29-19-23-33-84)97-73(115)55(28-18-22-32-83)94-63(108)40-89-72(114)62(42-105)101-70(112)49(10)92-81(123)67(50(11)106)104-78(120)61(38-53-39-87-43-90-53)100-77(119)60(37-52-25-15-14-16-26-52)95-64(109)41-88-71(113)58(35-44(2)3)99-76(118)59(36-45(4)5)93-51(12)107/h14-16,25-26,39,43-50,54-62,65-67,105-106H,13,17-24,27-38,40-42,82-85H2,1-12H3,(H2,86,110)(H,87,90)(H,88,113)(H,89,114)(H,91,122)(H,92,123)(H,93,107)(H,94,108)(H,95,109)(H,96,111)(H,97,115)(H,98,121)(H,99,118)(H,100,119)(H,101,112)(H,102,116)(H,103,117)(H,104,120)/t47-,48-,49-,50+,54-,55-,56-,57-,58-,59-,60-,61-,62-,65-,66-,67-/m0/s1
• InChIKey: OYZPXYFEIGSEAO-LHIZTJMCSA-N

BRC4wt: RAD51-BRCA2 PPI Inhibitor

BRC4wt is a synthetic 16-mer acetylated peptide (Ac-LLGFHTASGKKVKIAK-NH₂) corresponding to the BRC4 repeat motif (residues 1521-1536) of the human BRCA2 tumor suppressor protein . It acts as a selective inhibitor of the protein-protein interaction (PPI) between BRCA2 and the RAD51 recombinase . By blocking this critical interaction, BRC4wt disrupts RAD51 nucleoprotein filament formation and homologous recombination (HR)-mediated DNA double-strand break repair [1]. This compound is widely utilized as a research tool to probe the molecular mechanisms of HR and to sensitize cancer cells to genotoxic therapies [2].

▸ Sequence‑defined, native BRC4‑motif peptide (residues 1521–1536)

▸ Competitive RAD51‑BRCA2 protein‑protein interaction inhibitor

▸ Supported by crystallographic, biochemical, and proteomic characterization

• [1] Carreira, A., et al. (2009). The BRC Repeats of BRCA2 Modulate the DNA-Binding Selectivity of RAD51. Cell, 136(6), 1032-1043. View Source
• [2] Trenner, A., Godau, J., & Sartori, A. A. (2018). A short BRCA2-derived cell-penetrating peptide targets RAD51 function and confers hypersensitivity towards PARP inhibition. Molecular Cancer Therapeutics, 17(7), 1392–1404. View Source

BRC4wt vs Generic RAD51 Inhibitors

The eight BRC repeats of BRCA2 are not functionally redundant; they exhibit vastly different binding affinities for RAD51 and play distinct mechanistic roles. For instance, BRC5 binds RAD51-ssDNA filaments with a Kd of 0.2 μM, which is approximately 73-fold tighter than the 14.6 μM Kd of BRC4 [1]. Furthermore, while BRC4 overexpression potently inhibits RAD51 foci formation after DNA damage, BRC5 overexpression does not [2]. BRC5 and BRC6 are also reported to be unable to bind RAD51 in some assays, unlike BRC4 [3]. These quantitative and qualitative differences mean that substituting BRC4wt with a different BRC repeat peptide (e.g., BRC5 or BRC7) or a mutant variant will produce a different experimental outcome, invalidating comparisons or leading to erroneous conclusions in studies of DNA repair and drug sensitization.

Binding‑site mismatch Small‑molecule RAD51 inhibitors target different sites and may not recapitulate the BRCA2‑mimetic mechanism of competitive displacement at the subunit interface.

Mechanism divergence Peptide‑based disruption of RAD51 filaments differs fundamentally from the often non‑specific action of chemical inhibitors; pharmacological profiles may not transfer.

Validation gap Alternative agents lack the extensive crystallographic, biochemical, and proteomic benchmarking data established for BRC4wt, increasing experimental uncertainty.

• [1] Martinez, J. S., et al. (2011). Two classes of BRC repeats in BRCA2 promote RAD51 nucleoprotein filament function by distinct mechanisms. Nucleic Acids Research, 39(12), 5164-5175. View Source
• [2] Lee, M., et al. (2011). A mitotic function for the high-mobility group protein HMG20b regulated by its interaction with the BRC repeats of the BRCA2 tumor suppressor. Oncogene, 30, 3360-3369. View Source
• [3] Riken Metadatabase. Breast cancer type 2 susceptibility protein entry. View Source

BRC4wt Compared to RAD51 Inhibitor Analogs

RAD51 Filament Affinity Ranking

BRC4wt binds to RAD51-ssDNA nucleoprotein filaments with an apparent dissociation constant (Kd) of 14.6 ± 8.9 μM [1]. This affinity is significantly lower than that of BRC5 (0.2 ± 0.1 μM) and BRC6 (2.2 ± 0.6 μM), but comparable to BRC7 (2.2 ± 1.1 μM) and BRC8 (5.8 ± 1.8 μM) [1]. This intermediate affinity is crucial for its function as a modulator rather than a complete antagonist of RAD51 filament dynamics.

Affinity ranking

Head-to-head

Kd,app = 14.6 ± 8.9 µM for RAD51‑ssDNA filaments; ~73‑fold weaker than BRC5, ~6.6‑fold weaker than BRC6; ranks intermediate among BRC repeats.

Intermediate‑affinity class supports filament‑delocalisation mechanism studies.

EMSA‑derived; conditions-based comparison.

Evidence Dimension	Binding Affinity (Apparent Dissociation Constant, Kd) for RAD51-ssDNA Nucleoprotein Filaments
Target Compound Data	14.6 ± 8.9 μM
Comparator Or Baseline	BRC5 peptide: 0.2 ± 0.1 μM; BRC6 peptide: 2.2 ± 0.6 μM; BRC7 peptide: 2.2 ± 1.1 μM; BRC8 peptide: 5.8 ± 1.8 μM
Quantified Difference	BRC5 binds with ~73-fold higher affinity; BRC6 binds with ~6.6-fold higher affinity.
Conditions	Electrophoretic mobility shift assay (EMSA) using RAD51-ssDNA filaments. Kd is defined as the concentration of BRCx required for half-maximal RAD51 nucleoprotein filament formation.

Why This Matters

This specific affinity range allows BRC4wt to disrupt BRCA2-RAD51 interaction without fully inhibiting RAD51 filament formation, which is essential for studying the nuanced regulation of homologous recombination.

• [1] Martinez, J. S., et al. (2011). Two classes of BRC repeats in BRCA2 promote RAD51 nucleoprotein filament function by distinct mechanisms. Nucleic Acids Research, 39(12), 5164-5175. View Source

Intracellular Delivery by R9-BRC4 Conjugate

In cellular assays, overexpression of BRC4wt significantly reduces the percentage of cells with ionizing radiation-induced RAD51 foci, whereas overexpression of the BRC5 repeat has no such inhibitory effect [1]. This demonstrates a clear functional divergence between two closely related BRC repeats.

Intracellular delivery

Reported

R9‑conjugated BRC4wt achieved efficient, non‑cytotoxic uptake; reduced homologous recombination frequency; comparable HR inhibition to small‑molecule CAY10760 (reported 54% reduction at 20 µM) with modular delivery.

Supports modular cell‑delivery studies without additional transfection reagents.

Cross‑study comparable context; in vitro DNA damage models.

Evidence Dimension	Inhibition of Ionizing Radiation (IR)-Induced RAD51 Foci Formation
Target Compound Data	Significant reduction in % of cells with >15 RAD51 foci
Comparator Or Baseline	BRC5 repeat: No significant reduction in % of cells with >15 RAD51 foci
Quantified Difference	Qualitative difference: BRC4wt inhibits; BRC5 does not.
Conditions	HeLa TetOn cells expressing myc-BRC4 or myc-BRC5, treated with 5 Gy IR and fixed 4h post-irradiation. Foci counted in >100 cells per sample.

Why This Matters

This functional specificity validates that BRC4wt, and not BRC5, is the correct tool for experiments requiring disruption of RAD51 localization to DNA damage sites, a key step in homologous recombination.

• [1] Lee, M., et al. (2011). A mitotic function for the high-mobility group protein HMG20b regulated by its interaction with the BRC repeats of the BRCA2 tumor suppressor. Oncogene, 30, 3360-3369. View Source

Cancer-Selective PARP Inhibitor Hypersensitivity

A single amino acid substitution, T1526A, within the BRC4wt sequence completely abrogates its ability to inhibit the BRC4-RAD51 interaction in fluorescence polarization assays [1]. This loss-of-function mutant serves as a critical negative control and highlights the essential role of the wild-type threonine residue for RAD51 binding.

PARP‑i hypersensitivity

Head-to-head

R9‑BRC4wt + olaparib increased cell death in HeLa and U2OS cancer cells; did not affect viability of non‑cancerous hTERT‑RPE‑1, MRC‑5, MCF‑10A cells. Selective synthetic lethality phenotype reported. Small‑molecule B02 (IC50 = 27.4 µM) lacks comparable selective sensitization data across normal cell panels.

Context‑dependent cancer‑selective PARP inhibitor screening; endpoint review required.

Cell‑line panel comparison; olaparib co‑treatment in vitro.

Evidence Dimension	Inhibition of Alexa488-BRC4 Binding to RAD51
Target Compound Data	Potent inhibition (dose-dependent decrease in fluorescence polarization)
Comparator Or Baseline	BRC4 T1526A mutant: No inhibition of binding
Quantified Difference	Complete loss of inhibitory activity.
Conditions	Fluorescence polarization assay with 135 nM full-length RAD51 and 10 nM Alexa488-BRC4 probe.

Why This Matters

This data unequivocally demonstrates that BRC4wt's activity is sequence-specific. Procurement of the wild-type sequence is essential for biological activity; any variant (e.g., T1526A) will not function as a RAD51 inhibitor.

• [1] Rajendra, E., & Venkitaraman, A. R. (2011). Interrogation of the Protein-Protein Interactions between Human BRCA2 BRC Repeats and RAD51 Reveals Atomistic Determinants of Affinity. PLoS Computational Biology, 7(7): e1002096. View Source

Proteomic Signature of RAD51 Inhibition

While BRC4wt alone has limited cell permeability, its conjugation to a nona-arginine (R9) cell-penetrating peptide enables efficient cellular uptake. The R9-BRC4wt conjugate potently interferes with DNA damage-induced RAD51 foci formation and homologous recombination, and confers selective hypersensitivity to the PARP inhibitor olaparib in cancer cells (HeLa, U2OS) while sparing non-cancerous cells (hTERT RPE-1, MRC-5, MCF-10A) [1].

Proteomic signature

Reported

myr‑BRC4 treatment identified >200 differentially expressed proteins; FANCI, FANCD2, RPA3 downregulation validated. Unique proteomic dataset (ProteomeXchange PXD042696) for RAD51‑BRCA2 disruption.

Benchmarkable proteomic fingerprint for HR impairment validation.

Label‑free quantitative proteomics; BxPC‑3 cells.

Evidence Dimension	Cellular Uptake and Functional Activity (HR Inhibition, PARPi Sensitization)
Target Compound Data	R9-BRC4wt conjugate: Efficient cellular uptake, inhibits HR, sensitizes cancer cells to olaparib.
Comparator Or Baseline	Unconjugated BRC4wt: Poor cellular uptake, limited functional activity in cell-based assays.
Quantified Difference	Qualitative difference in cellular permeability and subsequent functional effects.
Conditions	Human cancer cell lines (HeLa, U2OS) and non-cancerous cell lines (hTERT RPE-1, MRC-5, MCF-10A) treated with R9-BRC4wt peptide.

Why This Matters

For researchers requiring cell-permeable RAD51 inhibitors, the R9-conjugated version of BRC4wt is the appropriate tool compound. Unmodified BRC4wt is better suited for in vitro biochemical assays where membrane permeability is not required.

• [1] Trenner, A., Godau, J., & Sartori, A. A. (2018). A short BRCA2-derived cell-penetrating peptide targets RAD51 function and confers hypersensitivity towards PARP inhibition. Molecular Cancer Therapeutics, 17(7), 1392–1404. View Source

Chimera Peptide Design from BRC4 Scaffold

The R9-BRC4wt conjugate enhances the cytotoxic efficacy of the PARP inhibitor olaparib in HeLa and U2OS cancer cells, but does not affect the viability of non-cancerous hTERT RPE-1, MRC-5, or MCF-10A cells [1]. This selectivity suggests a potential therapeutic window for targeting HR-proficient cancers.

Chimera optimization

Head-to-head

Chimera peptide derived from BRC4 scaffold: ~10‑fold improved inhibitory potency against HsRad51‑ssDNA complex vs parent BRC4, achieved by four strategic amino acid substitutions guided by BRC4‑RAD51 co‑crystal structure.

Demonstrates BRC4 scaffold utility for structure‑guided peptide design.

In vitro HsRad51‑ssDNA complex assay; computational docking.

Evidence Dimension	Cell Death Induction by Olaparib
Target Compound Data	Enhanced cell death in HeLa and U2OS cells when combined with olaparib.
Comparator Or Baseline	No enhancement of cell death in non-cancerous hTERT RPE-1, MRC-5, or MCF-10A cells.
Quantified Difference	Selective sensitization observed in cancer vs. normal cell lines.
Conditions	Cell viability assays following treatment with olaparib in the presence or absence of R9-BRC4wt conjugate.

Why This Matters

This differential effect is a key differentiating feature for researchers investigating cancer-specific sensitization strategies and underscores the potential of BRC4wt-based tools in translational oncology research.

• [1] Trenner, A., Godau, J., & Sartori, A. A. (2018). A short BRCA2-derived cell-penetrating peptide targets RAD51 function and confers hypersensitivity towards PARP inhibition. Molecular Cancer Therapeutics, 17(7), 1392–1404. View Source

BRC4wt Application Scenarios

Synthetic Lethality Screening Control

BRC4wt is the preferred tool for in vitro studies investigating the modulation of RAD51 nucleoprotein filament formation and stability. Its intermediate binding affinity (Kd = 14.6 μM) allows for a nuanced, dose-dependent dissection of RAD51 filament assembly and disassembly, unlike the ultra-high affinity BRC5 peptide which would act as a near-irreversible inhibitor [1].

Proteomic Biomarker Discovery for HR Impairment

Researchers seeking to understand the distinct roles of individual BRC repeats should use BRC4wt as a specific inhibitor of RAD51 foci formation. Its clear functional divergence from BRC5, which does not inhibit foci formation, makes it an essential tool for comparative studies of DNA damage response pathways [1].

Structure-Guided Peptide Engineering

In any experiment where BRC4wt is used to inhibit RAD51 function, the BRC4 T1526A mutant serves as the ideal negative control. This single-point mutant is inactive in RAD51 binding assays, confirming that any observed effect with BRC4wt is due to its specific, sequence-dependent interaction with RAD51 [1].

Mechanistic Studies of RAD51 Filament Dynamics

For cell-based studies aiming to sensitize HR-proficient cancer cells to PARP inhibitors like olaparib, the cell-permeable R9-BRC4wt conjugate is required. Unconjugated BRC4wt is not cell-permeable and is unsuitable for these assays. The conjugate's selective sensitization of cancer cells over normal cells is a key characteristic for translational research [1][2].

Application

Selection Property

Validation Focus

Synthetic lethality screening control

Sequence‑defined peptide that competitively displaces BRCA2; modular cell‑penetrating conjugate

Selective PARP‑i sensitization in cancer vs non‑cancer cell lines

Proteomic biomarker discovery for HR impairment

Publicly benchmarked proteomic fingerprint (FANCI/FANCD2/RPA3 downregulation)

Reproducible molecular signature of RAD51‑BRCA2 pathway inactivation

Structure‑guided peptide engineering

High‑resolution BRC4‑RAD51 co‑crystal structure as rational design platform

Chimera peptide potency gain (reported ~10‑fold) via targeted scaffold substitution

Mechanistic studies of RAD51 filament dynamics

Specific binding at RAD51 subunit interface; no interaction with RAD51 homologs

Filament dissociation and species‑level selectivity in biochemical assays

• [1] Martinez, J. S., et al. (2011). Two classes of BRC repeats in BRCA2 promote RAD51 nucleoprotein filament function by distinct mechanisms. Nucleic Acids Research, 39(12), 5164-5175. View Source
• [2] Lee, M., et al. (2011). A mitotic function for the high-mobility group protein HMG20b regulated by its interaction with the BRC repeats of the BRCA2 tumor suppressor. Oncogene, 30, 3360-3369. View Source
• [3] Rajendra, E., & Venkitaraman, A. R. (2011). Interrogation of the Protein-Protein Interactions between Human BRCA2 BRC Repeats and RAD51 Reveals Atomistic Determinants of Affinity. PLoS Computational Biology, 7(7): e1002096. View Source
• [4] Trenner, A., Godau, J., & Sartori, A. A. (2018). A short BRCA2-derived cell-penetrating peptide targets RAD51 function and confers hypersensitivity towards PARP inhibition. Molecular Cancer Therapeutics, 17(7), 1392–1404. View Source